Cas no 1806181-72-5 (4-(Fluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-methanol)

• Product Name: 4-(Fluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-methanol
• CAS No: 1806181-72-5
• MF: C₈H₆F₄INO₂
• MW: 351.036828517914
• CID: 4837393
• Update Time: 2025-05-30

4-(Fluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Fluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-methanol

• Inchi： 1S/C8H6F4INO2/c9-1-5-4(3-15)2-14-7(6(5)13)16-8(10,11)12/h2,15H,1,3H2
• InChI Key： QBNYLPGJRJUMRI-UHFFFAOYSA-N
• SMILES： IC1=C(N=CC(CO)=C1CF)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 229
• XLogP3: 2.3
• Topological Polar Surface Area: 42.4

Additional information on 4-(Fluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-methanol

4-(Fluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-methanol: A Comprehensive Overview

The compound 4-(Fluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-methanol, identified by the CAS number 1806181-72-5, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and versatility in synthetic chemistry.

The structure of this compound is characterized by a pyridine ring substituted with several functional groups: a fluoromethyl group at position 4, an iodo group at position 3, a trifluoromethoxy group at position 2, and a hydroxymethyl group at position 5. These substituents contribute to the compound's reactivity, stability, and solubility properties, making it an interesting candidate for further research and development.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and materials science. For instance, the presence of electron-withdrawing groups like the trifluoromethoxy group enhances the molecule's ability to participate in various chemical reactions, such as nucleophilic aromatic substitution. Additionally, the hydroxymethyl group introduces hydrophilic properties, which can be advantageous in medicinal chemistry applications.

The synthesis of 4-(Fluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-methanol involves a series of carefully designed steps to ensure high purity and yield. Researchers have explored various methodologies, including multi-component reactions and catalytic processes, to optimize the synthesis pathway. These advancements have not only improved the efficiency of production but also opened new avenues for exploring similar compounds with tailored functionalities.

In terms of applications, this compound has shown promise in several areas. In pharmacology, its unique structure makes it a potential lead compound for developing new drugs targeting specific biological pathways. For example, its ability to interact with certain enzymes or receptors could be exploited in designing therapeutic agents for diseases such as cancer or neurodegenerative disorders.

Moreover, the compound's electronic properties make it a candidate for use in organic electronics and optoelectronic devices. The presence of electron-withdrawing groups like trifluoromethoxy can influence the molecule's conductivity and optical properties, which are critical for applications in light-emitting diodes (LEDs) or solar cells.

Recent research has also focused on understanding the environmental impact of this compound. Studies have been conducted to assess its biodegradability and potential toxicity to aquatic organisms. These investigations are crucial for ensuring that any industrial or commercial use of the compound aligns with environmental regulations and sustainability goals.

In conclusion, 4-(Fluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-methanol represents a valuable addition to the arsenal of pyridine derivatives available for scientific exploration. Its versatile structure and promising properties make it a subject of ongoing research across multiple disciplines. As advancements in synthetic methods and application development continue, this compound is likely to play an increasingly important role in both academic and industrial settings.